Cas no 1404193-86-7 (1-[Chloro(difluoro)methoxy]-3-fluoro-2-nitro-benzene)

• Product Name: 1-[Chloro(difluoro)methoxy]-3-fluoro-2-nitro-benzene
• CAS No: 1404193-86-7
• MF: C₇H₃ClF₃NO₃
• MW: 241.551831483841
• MDL: MFCD22580958
• CID: 4698717
• Update Time: 2025-10-08

1-[Chloro(difluoro)methoxy]-3-fluoro-2-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-[Chloro(difluoro)methoxy]-3-fluoro-2-nitro-benzene
• 1-(Chloro-difluoro-methoxy)-3-fluoro-2-nitro-benzene

• MDL： MFCD22580958
• Inchi： 1S/C7H3ClF3NO3/c8-7(10,11)15-5-3-1-2-4(9)6(5)12(13)14/h1-3H
• InChI Key： UKFKRLOATYZXHB-UHFFFAOYSA-N
• SMILES： ClC(OC1C=CC=C(C=1[N+](=O)[O-])F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Topological Polar Surface Area: 55

Additional information on 1-[Chloro(difluoro)methoxy]-3-fluoro-2-nitro-benzene

Chemical Profile of 1-[Chloro(difluoro)methoxy]-3-fluoro-2-nitro-benzene (CAS No. 1404193-86-7)

1-[Chloro(difluoro)methoxy]-3-fluoro-2-nitro-benzene, identified by its CAS number 1404193-86-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its nitro, chloro, and fluoro substituents, exhibits unique electronic and steric properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 1-[Chloro(difluoro)methoxy]-3-fluoro-2-nitro-benzene consists of a benzene ring substituted with a nitro group at the 2-position, a chloro group at the 1-position, and a chloro(difluoro)methoxy group at the 3-position. This arrangement imparts a high degree of reactivity, making it a versatile building block for further functionalization. The presence of multiple electronegative substituents enhances its interaction with biological targets, which is particularly relevant in drug discovery efforts.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds derived from benzene derivatives due to their potential therapeutic applications. 1-[Chloro(difluoro)methoxy]-3-fluoro-2-nitro-benzene fits well within this category, as it can serve as a precursor for synthesizing novel analogs with enhanced pharmacological properties. Researchers have been exploring its utility in developing compounds with antimicrobial, anti-inflammatory, and anticancer effects.

The synthesis of 1-[Chloro(difluoro)methoxy]-3-fluoro-2-nitro-benzene involves multi-step organic transformations that highlight the compound's synthetic flexibility. The nitro group can be reduced to an amine, while the chloro and fluoro substituents can undergo nucleophilic substitution reactions. These transformations open up avenues for creating diverse molecular structures with tailored biological activities. For instance, replacing the nitro group with an amino group can yield a compound with different pharmacokinetic profiles, which may be advantageous for certain therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 1-[Chloro(difluoro)methoxy]-3-fluoro-2-nitro-benzene and its derivatives to various biological targets. Molecular docking studies have shown that this compound can interact with enzymes and receptors involved in critical metabolic pathways. This insight has spurred interest in designing inhibitors or modulators based on its scaffold, which could lead to the development of new drugs targeting diseases such as diabetes and cardiovascular disorders.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence often enhances the metabolic stability and binding affinity of drug candidates. In 1-[Chloro(difluoro)methoxy]-3-fluoro-2-nitro-benzene, the combination of chloro and fluoro groups at strategic positions on the benzene ring contributes to its unique chemical behavior. This makes it an attractive candidate for further derivatization, allowing chemists to fine-tune its properties for specific applications.

The use of green chemistry principles has also influenced the synthesis of this compound. Researchers are increasingly employing catalytic methods and solvent-free reactions to minimize waste and improve efficiency. For example, palladium-catalyzed cross-coupling reactions have been explored as a means to introduce new functional groups into the benzene ring without generating harmful byproducts. Such environmentally friendly approaches align with the growing emphasis on sustainable practices in chemical manufacturing.

In conclusion, 1-[Chloro(difluoro)methoxy]-3-fluoro-2-nitro-benzene (CAS No. 1404193-86-7) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.